Cas no 1320363-49-2 (5-[3-(1-naphthoyl)-1h-indol-1-yl](3,3,4,4-2h4)pentanoic Acid)

• Product Name: 5-[3-(1-naphthoyl)-1h-indol-1-yl](3,3,4,4-2h4)pentanoic Acid
• CAS No: 1320363-49-2
• MF: C₂₄H₂₁NO₃
• MW: 371.428446531296
• CID: 1234165
• Update Time: 2025-10-29

5-[3-(1-naphthoyl)-1h-indol-1-yl](3,3,4,4-2h4)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[3-(1-Naphthoyl)-1H-indol-1-yl](3,3,4,4-2H4)pentanoic acid
• JWH 018 N-pentanoic acid metabolite-d4
• BYIVGHIYNFQIJX-NZLXMSDQSA-N
• JWH-018 N-pentanoic acid metabolite-d5 (alkylchain d4)
• 5-[3-(1-naphthoyl)-1h-indol-1-yl](3,3,4,4-2h4)pentanoic Acid

• Inchi： 1S/C24H21NO3/c26-23(27)14-5-6-15-25-16-21(19-11-3-4-13-22(19)25)24(28)20-12-7-9-17-8-1-2-10-18(17)20/h1-4,7-13,16H,5-6,14-15H2,(H,26,27)
• InChI Key： BYIVGHIYNFQIJX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2C=CC=CC1=2)(C1=CN(CC([H])([H])C([H])([H])CC(=O)O)C2=CC=CC=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7

Additional information on 5-[3-(1-naphthoyl)-1h-indol-1-yl](3,3,4,4-2h4)pentanoic Acid

Comprehensive Overview of 5-[3-(1-naphthoyl)-1H-indol-1-yl](3,3,4,4-2H4)pentanoic Acid (CAS No. 1320363-49-2)

The compound 5-[3-(1-naphthoyl)-1H-indol-1-yl](3,3,4,4-2H4)pentanoic Acid (CAS No. 1320363-49-2) is a deuterated derivative of a naphthoylindole-based structure, which has garnered significant attention in pharmaceutical and biochemical research. Its unique isotopic labeling (3,3,4,4-2H4) makes it particularly valuable for metabolic studies, drug development, and analytical applications. Researchers are increasingly exploring deuterated compounds like this due to their enhanced stability and potential to improve pharmacokinetic properties.

One of the key features of 5-[3-(1-naphthoyl)-1H-indol-1-yl](3,3,4,4-2H4)pentanoic Acid is its role in isotope-labeled drug discovery. The incorporation of deuterium atoms can significantly alter the metabolic profile of a molecule, reducing unwanted side effects and improving efficacy. This aligns with the growing trend in precision medicine, where researchers seek to optimize drug performance through structural modifications. The compound’s naphthoylindole core also makes it a subject of interest in studies related to receptor binding and signal transduction pathways.

In the context of analytical chemistry, CAS No. 1320363-49-2 serves as a high-quality reference standard for mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its deuterated form provides distinct spectral signatures, enabling accurate quantification and tracking in complex biological matrices. This is particularly relevant given the rising demand for reliable biomarkers and tracer molecules in proteomics and metabolomics research.

Another area where 5-[3-(1-naphthoyl)-1H-indol-1-yl](3,3,4,4-2H4)pentanoic Acid shows promise is in the development of targeted therapies. The compound’s structure allows for selective interactions with specific enzymes or receptors, making it a candidate for investigating novel treatment mechanisms. With the increasing focus on personalized medicine, such compounds are being scrutinized for their potential to address unmet medical needs in oncology, neurology, and immunology.

The synthesis and application of deuterated compounds like CAS No. 1320363-49-2 also tie into broader discussions about green chemistry and sustainable drug development. Deuterium labeling can reduce the frequency of drug administration, minimizing environmental impact and improving patient compliance. This resonates with current industry priorities, as pharmaceutical companies strive to align with ESG (Environmental, Social, and Governance) standards.

From a commercial perspective, the demand for isotope-labeled reagents is on the rise, driven by advancements in high-throughput screening and drug metabolism studies. Suppliers and researchers alike are keen to explore the scalability of producing compounds such as 5-[3-(1-naphthoyl)-1H-indol-1-yl](3,3,4,4-2H4)pentanoic Acid while maintaining high purity and cost-effectiveness. This underscores the importance of robust synthetic protocols and quality control measures in the fine chemicals market.

In summary, 5-[3-(1-naphthoyl)-1H-indol-1-yl](3,3,4,4-2H4)pentanoic Acid (CAS No. 1320363-49-2) represents a versatile tool in modern scientific research. Its applications span drug development, analytical chemistry, and targeted therapy, reflecting the interdisciplinary nature of contemporary biomedical innovation. As the scientific community continues to explore the benefits of deuterium incorporation, this compound is poised to remain a focal point in cutting-edge research.